Cas no 2171801-32-2 (5-(cyclobutylmethyl)-8,8-dimethyl-1-oxa-4-azaspiro5.5undecane)

5-(Cyclobutylmethyl)-8,8-dimethyl-1-oxa-4-azaspiro[5.5]undecane is a spirocyclic compound featuring a unique structural framework combining cyclobutylmethyl and dimethyl-substituted oxa-aza spirocyclic motifs. Its rigid spiro architecture enhances stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The cyclobutylmethyl moiety contributes to steric and electronic modulation, while the 1-oxa-4-azaspiro[5.5]undecane core offers versatility in heterocyclic functionalization. This compound is particularly useful in the development of bioactive molecules, where its constrained geometry can improve binding affinity and metabolic stability. Its synthetic accessibility and structural distinctiveness make it a promising candidate for medicinal chemistry applications.
5-(cyclobutylmethyl)-8,8-dimethyl-1-oxa-4-azaspiro5.5undecane structure
2171801-32-2 structure
Product Name:5-(cyclobutylmethyl)-8,8-dimethyl-1-oxa-4-azaspiro5.5undecane
CAS No:2171801-32-2
MF:C16H29NO
MW:251.407564878464
CID:5974159
PubChem ID:165839825
Update Time:2025-08-05

5-(cyclobutylmethyl)-8,8-dimethyl-1-oxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

    • 5-(cyclobutylmethyl)-8,8-dimethyl-1-oxa-4-azaspiro5.5undecane
    • EN300-1643437
    • 2171801-32-2
    • 5-(cyclobutylmethyl)-8,8-dimethyl-1-oxa-4-azaspiro[5.5]undecane
    • Inchi: 1S/C16H29NO/c1-15(2)7-4-8-16(12-15)14(17-9-10-18-16)11-13-5-3-6-13/h13-14,17H,3-12H2,1-2H3
    • InChI Key: GMTBDYMFSKDFRI-UHFFFAOYSA-N
    • SMILES: O1CCNC(CC2CCC2)C21CCCC(C)(C)C2

Computed Properties

  • Exact Mass: 251.224914549g/mol
  • Monoisotopic Mass: 251.224914549g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 21.3Ų

5-(cyclobutylmethyl)-8,8-dimethyl-1-oxa-4-azaspiro5.5undecane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1643437-0.05g
5-(cyclobutylmethyl)-8,8-dimethyl-1-oxa-4-azaspiro[5.5]undecane
2171801-32-2
0.05g
$1464.0 2023-06-04
Enamine
EN300-1643437-0.1g
5-(cyclobutylmethyl)-8,8-dimethyl-1-oxa-4-azaspiro[5.5]undecane
2171801-32-2
0.1g
$1533.0 2023-06-04
Enamine
EN300-1643437-0.25g
5-(cyclobutylmethyl)-8,8-dimethyl-1-oxa-4-azaspiro[5.5]undecane
2171801-32-2
0.25g
$1604.0 2023-06-04
Enamine
EN300-1643437-0.5g
5-(cyclobutylmethyl)-8,8-dimethyl-1-oxa-4-azaspiro[5.5]undecane
2171801-32-2
0.5g
$1673.0 2023-06-04
Enamine
EN300-1643437-1.0g
5-(cyclobutylmethyl)-8,8-dimethyl-1-oxa-4-azaspiro[5.5]undecane
2171801-32-2
1g
$1742.0 2023-06-04
Enamine
EN300-1643437-2.5g
5-(cyclobutylmethyl)-8,8-dimethyl-1-oxa-4-azaspiro[5.5]undecane
2171801-32-2
2.5g
$3417.0 2023-06-04
Enamine
EN300-1643437-5.0g
5-(cyclobutylmethyl)-8,8-dimethyl-1-oxa-4-azaspiro[5.5]undecane
2171801-32-2
5g
$5056.0 2023-06-04
Enamine
EN300-1643437-10.0g
5-(cyclobutylmethyl)-8,8-dimethyl-1-oxa-4-azaspiro[5.5]undecane
2171801-32-2
10g
$7497.0 2023-06-04
Enamine
EN300-1643437-50mg
5-(cyclobutylmethyl)-8,8-dimethyl-1-oxa-4-azaspiro[5.5]undecane
2171801-32-2
50mg
$1464.0 2023-09-22
Enamine
EN300-1643437-100mg
5-(cyclobutylmethyl)-8,8-dimethyl-1-oxa-4-azaspiro[5.5]undecane
2171801-32-2
100mg
$1533.0 2023-09-22

Additional information on 5-(cyclobutylmethyl)-8,8-dimethyl-1-oxa-4-azaspiro5.5undecane

5-(Cyclobutylmethyl)-8,8-Dimethyl-1-Oxa-4-Azaspiro[5.5]Undecane: A Comprehensive Overview

5-(Cyclobutylmethyl)-8,8-Dimethyl-1-Oxa-4-Azaspiro[5.5]Undecane, commonly referred to by its CAS number 2171801-32-2, is a complex organic compound with a unique spirocyclic structure. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and agrochemicals. The molecule's structure consists of a spiro ring system, which is formed by the fusion of two rings sharing a single atom—in this case, the oxygen atom in the 1-oxa component and the nitrogen atom in the 4-aza component. The presence of a cyclobutylmethyl group and two methyl substituents further adds complexity to its structure, making it a fascinating subject for both academic and industrial research.

The synthesis of 5-(Cyclobutylmethyl)-8,8-Dimethyl-1-Oxa-4-Azaspiro[5.5]Undecane involves a multi-step process that typically begins with the preparation of precursor molecules. Recent advancements in synthetic chemistry have enabled researchers to develop more efficient routes for constructing spirocyclic compounds like this one. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. The incorporation of the cyclobutylmethyl group is particularly noteworthy, as it introduces strain into the molecule, potentially enhancing its reactivity or bioavailability.

One of the most promising applications of this compound lies in its potential as a building block for drug development. Spirocyclic compounds are known for their ability to adopt rigid conformations, which can be advantageous in drug design by improving selectivity and potency. Recent studies have explored the use of similar spirocyclic structures in targeting various therapeutic areas, such as cancer and neurodegenerative diseases. While specific data on 2171801-32-2 are still emerging, its structural features suggest that it could serve as a valuable intermediate in the creation of novel pharmaceutical agents.

In addition to its pharmaceutical potential, 5-(Cyclobutylmethyl)-8,8-Dimethyl-1-Oxa-4-Azaspiro[5.5]Undecane has also been investigated for its role in agrochemicals. The compound's ability to interact with biological systems makes it a candidate for developing pesticides or herbicides with improved efficacy and reduced environmental impact. Researchers have particularly focused on optimizing its stability under various environmental conditions to ensure its practicality in agricultural applications.

The environmental impact and toxicity profile of 2171801-32-2 are critical considerations for its widespread use. Recent toxicological studies have provided insights into the compound's acute and chronic effects on various organisms. These studies have highlighted the importance of understanding its degradation pathways and bioaccumulation potential to mitigate any adverse effects on ecosystems.

In conclusion, 5-(Cyclobutylmethyl)-8,8-Dimethyl-1-Oxa-4-Azaspiro[5.5]Undecane, with its unique structural features and versatile applications, represents an exciting area of research in contemporary organic chemistry. As advancements in synthetic methods and biological testing continue to unfold, this compound is poised to play a significant role in shaping future innovations across multiple industries.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd